Cas no 2172515-61-4 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidin-2-yl}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidin-2-yl}acetic acid
• CAS No: 2172515-61-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6012138
• PubChem ID: 165505136
• Update Time: 2025-06-13

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidin-2-yl}acetic acid
• EN300-1476381
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]pyrrolidin-2-yl}acetic acid
• 2172515-61-4

• Inchi： 1S/C28H34N2O5/c1-2-3-9-19(16-26(31)30-15-8-10-20(30)17-27(32)33)29-28(34)35-18-25-23-13-6-4-11-21(23)22-12-5-7-14-24(22)25/h4-7,11-14,19-20,25H,2-3,8-10,15-18H2,1H3,(H,29,34)(H,32,33)
• InChI Key： ZWBLUGZOJUWJCB-UHFFFAOYSA-N
• SMILES： O=C(CC(CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1CC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidin-2-yl}acetic acid

Research Brief on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidin-2-yl}acetic acid (CAS: 2172515-61-4)

The compound 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidin-2-yl}acetic acid (CAS: 2172515-61-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and pyrrolidine-acetic acid backbone, is a key intermediate in peptide synthesis and drug development. Recent studies highlight its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutics.

Recent research published in the Journal of Medicinal Chemistry (2023) explores the role of this compound in the synthesis of protease inhibitors. The study demonstrates that the Fmoc-protected amino acid derivative enhances the stability and bioavailability of peptide-based inhibitors, particularly in the context of viral proteases. The compound's unique structure allows for efficient coupling with other amino acids, facilitating the development of high-affinity inhibitors with improved pharmacokinetic properties.

Another study, featured in Bioorganic & Medicinal Chemistry Letters (2024), investigates the compound's utility in solid-phase peptide synthesis (SPPS). The researchers found that 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidin-2-yl}acetic acid exhibits superior coupling efficiency and minimal side reactions compared to traditional Fmoc-protected amino acids. This makes it a valuable tool for the synthesis of complex peptides and peptidomimetics, particularly in the development of anticancer and antimicrobial agents.

In addition to its synthetic applications, recent preclinical studies have explored the compound's potential as a modulator of protein-protein interactions (PPIs). A 2024 study in Nature Chemical Biology reported that derivatives of this compound can selectively disrupt PPIs involved in inflammatory pathways, offering a new avenue for the treatment of chronic inflammatory diseases. The study underscores the compound's versatility and its potential as a scaffold for the design of next-generation therapeutics.

Despite these promising findings, challenges remain in optimizing the compound's solubility and in vivo stability. Ongoing research aims to address these limitations through structural modifications and the development of novel formulations. The compound's CAS number, 2172515-61-4, serves as a critical identifier for researchers tracking its progress in the literature and patent databases.

In conclusion, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpyrrolidin-2-yl}acetic acid represents a versatile and valuable tool in chemical biology and drug discovery. Its applications span peptide synthesis, enzyme inhibition, and PPI modulation, making it a compound of interest for both academic and industrial researchers. Future studies will likely focus on expanding its therapeutic potential and addressing current limitations.